Cas no 242478-37-1 (Solifenacin)

Solifenacin (ym905 free base) is a novel muscarinic receptor antagonist with PKI values of 7.6, 6.9 and 8.0 for M1, M2 and M3 receptors, respectively

Solifenacin structure

Product Name:Solifenacin

CAS No:242478-37-1

Molecular Formula:C₂₃H₂₆N₂O₂

Molecular Weight:362.47

MDL:MFCD18910847

CID:67160

PubChem ID:154059

Solifenacin Properties

Names and Identifiers

- Solifenacin
- [(8R)-1-azabicyclo[2.2.2]octan-8-yl] (1S)-1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate
- Solifenacin intermediate
- YM905
- (1S)-(3R)-1-azabicyclo[2,2,2]oct-3-yl-3,4-dihydro-1-phenyl-2(1H)-isoquinoline carboxylate
- (1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
- (1S,3'R)-quinuclidin-3'-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
- 2(1H)-Isoquinolinecarboxylic acid,3,4-dihydro-1-phenyl-,1-azabicyclo(2.2.2)oct-3-yl ester,(R-(R*,S*))
- 3,4-dihydro-1-phenyl-(1S)-2(1H)-Isoquinolinecarboxylic acid (3R)-1-azabicyclo[2.2.2]oct-3-yl ester
- Unii-A891
- ((8r)-1-azabicyclo(2.2.2)octan-8-yl) (1s)-1-phenyl-3,4-dihydro-1h-isoQUINOLINE-2-carboxylate
- [(3r)-1-azabicyclo[2.2.2]octan-3-yl](1s)-1-phenyl-3,4-dihydro-1hisoquinoline-2-carboxylate
- YM 905
- BDBM50370682
- NSC-759144
- EN300-20343692
- NCGC00168778-06
- AKOS015896445
- (+)-Solifenacin
- CHEBI:135530
- Solifenacin [INN:BAN]
- SOLIFENACIN [INN]
- SOLIFENACIN [VANDF]
- BDBM50344284
- [(3R)-1-azabicyclo[2.2.2]octan-3-yl] (1S)-1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate
- CHEMBL1200803
- (3R)-1-azabicyclo[2.2.2]octan-3-yl (1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
- solifenacine
- CHEMBL1734
- Soliten
- CS-8096
- A8910SQJ1U
- UNII-A8910SQJ1U
- D95831
- AB01565949_02
- NCGC00168778-01
- 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-1-phenyl-,(3R)-1-azabicyclo[2.2.2]oct-3-yl ester, (1S)-
- DTXSID3048289
- FBOUYBDGKBSUES-VXKWHMMOSA-N
- 1172613-99-8
- YM-905
- NS00098872
- SCHEMBL9971260
- SOLIFENACIN [WHO-DD]
- Solifenacina
- Solifenacin (INN)
- solifenacin-succinate
- HY-A0034
- SCHEMBL188493
- HMS3886O15
- NSC 759144
- solifenacinum
- GTPL7483
- DB01591
- EN300-20176688
- DTXCID8028264
- D08522
- (1S)-(3R)-1-azabicyclo[2.2.2]oct-3-yl-3,4-dihydro-1-phenyl-2(1H)-isoquinolinecarboxylate
- YM905 (free base)
- s5238
- 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-1-phenyl-,1-azabicyclo(2.2.2)oct-3-yl ester, (R-(R*,S*))-
- (S)-(R)-Quinuclidin-3-yl 1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
- G04BD08
- SOLIFENACIN [MI]
- CCG-268199
- 242478-37-1
- YM905 free base
- BRD-K24723746-001-01-1
- BRD-K24723746-036-02-5
- DB-001095
- ((8R)-1-azabicyclo(2.2.2)octan-8-yl)(1S)-1-phenyl-3,4-dihydro-1h-isoquinoline-2-carboxylate
- +Expand
- MDL： MFCD18910847
- InChIKey： FBOUYBDGKBSUES-VXKWHMMOSA-N
- Inchi： 1S/C23H26N2O2/c26-23(27-21-16-24-13-10-18(21)11-14-24)25-15-12-17-6-4-5-9-20(17)22(25)19-7-2-1-3-8-19/h1-9,18,21-22H,10-16H2/t21-,22-/m0/s1
- SMILES： O=C(O[C@@]1([H])C[N@]2CC[C@@H]1CC2)N3CCC4=CC=CC=C4[C@@H]3C5=CC=CC=C5

Computed Properties

Exact Mass: 362.199428g/mol
Surface Charge: 0
XLogP3: 4
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 362.199428g/mol
Monoisotopic Mass: 362.199428g/mol
Topological Polar Surface Area: 32.8Å²
Heavy Atom Count: 27
Complexity: 525
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 3.74070
PSA: 32.78000
Refractive Index: 1.648
Boiling Point: 505.5°C at 760 mmHg
Melting Point: No data available
Flash Point: 259.5°C
Solubility: 生物体外In Vitro:DMSO溶解度≥ 50 mg/mL(137.95 mM)H2O< 0.1 mg/mL(insoluble)*"≥" means soluble可溶, but saturation unknown溶解度未知.
Color/Form: No data available
Density: 1.24

Solifenacin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P019G9F-1g	2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-1-phenyl-,(3R)-1-azabicyclo[2.2.2]oct-3-yl ester, (1S)-	242478-37-1	98%	1g	$16.00	2024-05-21
A2B Chem LLC	AV19795-1g	Solifenacin	242478-37-1	98%	1g	$14.00	2024-04-20
Aaron	AR019GHR-250mg	2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-1-phenyl-,(3R)-1-azabicyclo[2.2.2]oct-3-yl ester, (1S)-	242478-37-1	98%	250mg	$5.00
Ambeed	A172890-100mg	Solifenacin	242478-37-1	98%	100mg	$187.00
Chemenu	CM126714-1g	(R)-quinuclidin-3-yl 1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylate	242478-37-1	97%	1g	$204	2021-08-05
ChemScence	CS-8096-10mg	Solifenacin	242478-37-1	99.77%	10mg	$50.0	2022-04-27
Crysdot LLC	CD11160180-100mg	Solifenacin	242478-37-1	97%	100mg	$380	2024-07-19
Enamine	EN300-20176688-0.05g		242478-37-1		0.05g	$148.0	2023-09-16
eNovation Chemicals LLC	D775303-1g	Solifenacin	242478-37-1	97%	1g	$500	2022-10-15
Key Organics Ltd	KS-5151-1MG	Solifenacin	242478-37-1	>97%	1mg	£55.00	2023-09-07

Solifenacin Synthesis

Synthetic Circuit 1

118864-75-8

541-41-3

1619-34-7

242478-37-1

732228-02-3

64-17-5

Reaction Conditions

1.1R:Et3N, S:PhMe, 30 min, 5-30°C; 30 min, 25-30°C
2.1R:NaH, S:PhMe, 25-30°C; 20 h, 110-115°C; 115°C → 25°C
2.2R:H2O, 20-30°C

Reference

: An Improved Process for the Preparation of Highly Pure Solifenacin Succinate via Resolution through Diastereomeric Crystallization

By Trinadhachari, Ganala Naga et al, Organic Process Research & Development, 2014, 18(8), 934-940

Solifenacin Raw materials

(1S)-1-Phenyl-1,2,3,4-tetrahydroisoquinoline

Solifenacin Preparation Products

Solifenacin Suppliers

WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:242478-37-1)

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Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:242478-37-1)

MR./MRS.:A LA DING

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Email:anhua.mao@aladdin-e.com

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Mina Wadie,Ezzat M. Abdel-Moety,Mamdouh R. Rezk,Hoda M. Marzouk RSC Adv. 2023 13 11642
4. Innovative electrochemical electrode modified with Al2O3 nanoparticle decorated MWCNTs for ultra-trace determination of tamsulosin and solifenacin in human plasma and urine samples and their pharmaceutical dosage form

Khalid A. M. Attia,Ahmed M. Abdel-Raoof,Ahmed Serag,Sherif M. Eid,Ahmed E. Abbas RSC Adv. 2022 12 17536
5. Deracemisation of benzylisoquinoline alkaloids employing monoamine oxidase variants

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6. A diversity of recently reported methodology for asymmetric imine reduction

Jonathan Barrios-Rivera,Yingjian Xu,Martin Wills,Vijyesh K. Vyas Org. Chem. Front. 2020 7 3312
7. Introduction of chirality at C1 position of 1-substituted-3,4-dihydroisoquinoline by its enantioselective reduction: synthesis of chiral 1-substituted-1,2,3,4-tetrahydroisoquinoline – a review

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8. A soluble iron(ii)-phthalocyanine-catalyzed intramolecular C(sp3)–H amination with alkyl azides

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10. Synthesis and fluorescent properties of boroisoquinolines, a new family of fluorophores

Dénes Sóvári,Attila Kormos,Orsolya Demeter,András Dancsó,Gy?rgy Miklós Keser?,Mátyás Milen,Péter ábrányi-Balogh RSC Adv. 2018 8 38598

242478-37-1 (Solifenacin) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:242478-37-1)Solifenacin

Purity:99%

Quantity:25g

Price($):244.0